Cas no 393588-48-2 (Pentadecanoic acid, 15-mercapto-3-methyl-)

• Product Name: Pentadecanoic acid, 15-mercapto-3-methyl-
• CAS No: 393588-48-2
• MF: C₁₆H₃₂O₂S
• MW: 288.489084243774
• CID: 1513594
• Update Time: 2024-08-24

Pentadecanoic acid, 15-mercapto-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid, 15-mercapto-3-methyl-

• Inchi： 1S/C16H32O2S/c1-15(14-16(17)18)12-10-8-6-4-2-3-5-7-9-11-13-19/h15,19H,2-14H2,1H3,(H,17,18)
• InChI Key： ZDWLXGMNOLUYOW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)CCCCCCCCCCCCS

Computed Properties

• Exact Mass: 288.21246

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Boiling Point: 416.9±18.0 °C(Predicted)
• PSA: 37.3
• pka: 4.80±0.10(Predicted)